Cas no 1086393-22-7 (N-cyclopropyl-1,2,4-triazin-3-amine)

• Product Name: N-cyclopropyl-1,2,4-triazin-3-amine
• CAS No: 1086393-22-7
• MF: C₆H₈N₄
• MW: 136.15452003479
• MDL: MFCD11506348
• CID: 4778647
• PubChem ID: 53408556
• Update Time: 2026-02-27

N-cyclopropyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPYL-[1,2,4]TRIAZIN-3-YL-AMINE
• N-cyclopropyl-1,2,4-triazin-3-amine
• SB30590

• MDL： MFCD11506348
• Inchi： 1S/C6H8N4/c1-2-5(1)9-6-7-3-4-8-10-6/h3-5H,1-2H2,(H,7,9,10)
• InChI Key： UUBDQOPXLDAQCU-UHFFFAOYSA-N
• SMILES： N(C1N=NC=CN=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• XLogP3: 0.1
• Topological Polar Surface Area: 50.7

Additional information on N-cyclopropyl-1,2,4-triazin-3-amine

Introduction to N-cyclopropyl-1,2,4-triazin-3-amine (CAS No. 1086393-22-7)

N-cyclopropyl-1,2,4-triazin-3-amine, a compound with the chemical identifier CAS No. 1086393-22-7, represents a significant advancement in the field of pharmaceutical chemistry and agrochemical innovation. This heterocyclic amine has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and crop protection strategies. The molecular structure of this compound features a cyclopropyl group attached to a triazine core, which is further functionalized with an amine substituent at the 3-position. This unique configuration imparts distinct chemical properties that make it a valuable candidate for further exploration.

The N-cyclopropyl moiety in the compound's name is particularly noteworthy, as it introduces steric hindrance and electronic effects that can influence the compound's reactivity and binding affinity. The cyclopropyl ring is known for its stability and ability to engage in favorable interactions with biological targets, making it a popular choice in medicinal chemistry. In contrast, the triazine ring serves as a scaffold that can be modified to enhance specific pharmacological properties. The presence of the amine group at the 3-position provides a site for further derivatization, allowing chemists to tailor the compound's characteristics for targeted applications.

Recent research has highlighted the potential of N-cyclopropyl-1,2,4-triazin-3-amine as a precursor in the synthesis of novel bioactive molecules. Studies have demonstrated its utility in developing compounds with antimicrobial, antiviral, and anti-inflammatory properties. The triazine core is particularly adept at interacting with enzymes and receptors involved in various disease pathways, making it an attractive scaffold for drug design. Furthermore, the cyclopropyl group's ability to modulate electronic distributions within the molecule has been exploited to enhance binding affinity and selectivity.

In agrochemical applications, N-cyclopropyl-1,2,4-triazin-3-amine has shown promise as a component in herbicides and fungicides. Its structural features allow it to disrupt essential metabolic pathways in plants and fungi while maintaining selectivity against crops. This balance is crucial for developing effective pest management solutions that minimize environmental impact. The compound's stability under various conditions also makes it suitable for formulation into durable agrochemical products that can withstand field conditions.

The synthesis of N-cyclopropyl-1,2,4-triazin-3-amine involves multi-step organic reactions that highlight its synthetic versatility. Key steps typically include cyclization reactions to form the triazine ring followed by functionalization with the cyclopropyl and amine groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and commercial applications. These improvements have been driven by the demand for high-quality intermediates in pharmaceuticals and agrochemicals.

One of the most compelling aspects of N-cyclopropyl-1,2,4-triazin-3-amine is its potential for further derivatization into more complex molecules. Researchers have explored various modifications to the triazine core and substituents to optimize pharmacokinetic profiles and therapeutic efficacy. For instance, introducing additional functional groups such as carboxylic acids or alcohols can enhance solubility and bioavailability. Such modifications are critical for translating promising leads into viable drug candidates.

The compound's interaction with biological targets has been extensively studied using computational modeling and experimental techniques. These studies have provided insights into its mechanism of action and identified key residues involved in binding. Understanding these interactions at an atomic level is essential for designing molecules with improved potency and reduced side effects. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities and optimizing molecular structures.

The future prospects of N-cyclopropyl-1,2,4-triazin-3-amine are bright, with ongoing research exploring new applications in personalized medicine and precision agriculture. Its adaptability as a molecular scaffold ensures that it will remain a cornerstone in the development of innovative solutions across multiple industries. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing global challenges related to health and food security.